(3-methylbenzyl)zinc(II) chloride
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Description
(3-Methylbenzyl)zinc(II) chloride is an organozinc compound formed by the coordination of a 3-methylbenzyl ligand to a zinc(II) chloride center. The 3-methylbenzyl group originates from its precursor, 3-methylbenzyl chloride (CAS 620-19-9, C₈H₉Cl), a benzylic halide widely used in organic synthesis and catalytic applications . The compound’s structure likely features a tetrahedral geometry around the zinc center, with chloride ions and the 3-methylbenzyl group acting as ligands.
Properties
Molecular Formula |
C8H9ClZn |
|---|---|
Molecular Weight |
206.0 g/mol |
IUPAC Name |
zinc;1-methanidyl-3-methylbenzene;chloride |
InChI |
InChI=1S/C8H9.ClH.Zn/c1-7-4-3-5-8(2)6-7;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1 |
InChI Key |
FFHVTPVONCJGLZ-UHFFFAOYSA-M |
Canonical SMILES |
CC1=CC(=CC=C1)[CH2-].[Cl-].[Zn+2] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Data Table: Key Properties and Comparisons
Research Findings and Implications
- Catalytic Versatility: Zinc chloride’s role spans from forming organometallic complexes to acting as a Lewis acid catalyst, as seen in lignin depolymerization and photocatalytic systems .
- Stability Challenges: Unlike Schiff base complexes, (3-methylbenzyl)zinc(II) chloride may require inert conditions due to moisture sensitivity, a common limitation of organozinc compounds .
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